Cas no 1448137-64-1 (N-3-(1-benzofuran-2-yl)-3-hydroxypropylfuran-3-carboxamide)

• Product Name: N-3-(1-benzofuran-2-yl)-3-hydroxypropylfuran-3-carboxamide
• CAS No: 1448137-64-1
• MF: C₁₆H₁₅NO₄
• MW: 285.294604539871
• CID: 5941321
• PubChem ID: 71804268
• Update Time: 2025-06-09

N-3-(1-benzofuran-2-yl)-3-hydroxypropylfuran-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-3-(1-benzofuran-2-yl)-3-hydroxypropylfuran-3-carboxamide
• N-[3-(1-benzofuran-2-yl)-3-hydroxypropyl]furan-3-carboxamide
• 1448137-64-1
• F6416-5686
• AKOS024556388
• N-(3-(benzofuran-2-yl)-3-hydroxypropyl)furan-3-carboxamide

• Inchi： 1S/C16H15NO4/c18-13(5-7-17-16(19)12-6-8-20-10-12)15-9-11-3-1-2-4-14(11)21-15/h1-4,6,8-10,13,18H,5,7H2,(H,17,19)
• InChI Key： UJEHVFJHQAQTGK-UHFFFAOYSA-N
• SMILES： O1C=CC(C(NCCC(C2=CC3=CC=CC=C3O2)O)=O)=C1

Computed Properties

• Exact Mass: 285.10010796g/mol
• Monoisotopic Mass: 285.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 75.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on N-3-(1-benzofuran-2-yl)-3-hydroxypropylfuran-3-carboxamide

Professional Introduction to N-3-(1-benzofuran-2-yl-3-hydroxypropylfuran-3-carboxamide) (CAS No. 1448137-64-1)

N-3-(1-benzofuran-2-yl-3-hydroxypropylfuran-3-carboxamide) (CAS No. 1448137-64-1) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its complex aromatic and heterocyclic structure, exhibits a unique combination of chemical properties that make it a promising candidate for various applications in medicinal chemistry and drug development. The presence of both benzofuran and hydroxypropyl functional groups in its molecular framework imparts distinct reactivity and biological potential, which have been extensively explored in recent research.

The molecular structure of N-3-(1-benzofuran-2-yl-3-hydroxypropylfuran-3-carboxamide) consists of a benzofuran core substituted with a hydroxypropyl side chain, further modified by a carboxamide group at the third position. This configuration not only enhances the compound's solubility in polar solvents but also facilitates its interaction with biological targets. The benzofuran moiety, known for its stability and aromaticity, serves as a scaffold for further derivatization, enabling the synthesis of analogs with tailored pharmacological properties.

In recent years, the pharmaceutical industry has seen a surge in the development of molecules based on heterocyclic scaffolds due to their inherent biological activity and structural diversity. N-3-(1-benzofuran-2-yl-3-hydroxypropylfuran-3-carboxamide) is no exception, as it has been investigated for its potential role in modulating various biological pathways. Specifically, studies have focused on its interaction with enzymes and receptors involved in inflammation, pain perception, and metabolic disorders. The hydroxypropyl group, in particular, has been shown to enhance binding affinity and reduce metabolic clearance, making it an attractive feature for drug design.

One of the most compelling aspects of this compound is its versatility in synthetic chemistry. The carboxamide functionality provides a reactive site for further modifications, allowing chemists to introduce additional substituents or link the molecule to other pharmacophores. This flexibility has enabled the creation of libraries of derivatives that can be screened for biological activity. For instance, researchers have synthesized several analogs by varying the substitution pattern on the benzofuran ring or altering the length and composition of the hydroxypropyl chain. Such modifications have led to the discovery of compounds with enhanced efficacy and reduced toxicity.

The pharmacological profile of N-3-(1-benzofuran-2-yl-3-hydroxypropylfuran-3-carboxamide) has been evaluated through both in vitro and in vivo studies. Initial assays have demonstrated its ability to inhibit key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are crucial in mediating inflammatory responses. Additionally, preclinical trials have shown promising results in models of pain and inflammation, suggesting that this compound may serve as a lead candidate for novel therapeutic agents. The combination of its structural features and biological activity positions it as a valuable asset in the quest for next-generation pharmaceuticals.

The synthesis of N-3-(1-benzofuran-2-yl-3-hydroxypropylfuran-3-carboxamide) involves multi-step organic reactions that highlight the ingenuity of modern synthetic methodologies. Key steps include the formation of the benzofuran core through cyclization reactions, followed by functional group transformations such as hydroxymethylation and amide bond formation. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the hydroxypropyl group with high precision. These synthetic strategies not only ensure high yields but also minimize unwanted side products, making the process scalable for industrial applications.

The importance of this compound cannot be overstated, especially given the growing demand for innovative drugs that address unmet medical needs. The integration of computational chemistry and high-throughput screening has accelerated the discovery process, allowing researchers to rapidly assess the potential of new molecules like N-3-(1-benzofuran-2-yl-3-hydroxypropylfuran carboxamide). By leveraging these technologies, scientists have been able to identify novel pharmacological targets and optimize lead compounds for clinical development.

In conclusion, N-3-(1-benzofuran 2^yl-3-hydroyprpyfura^<0xE2><0x82>) carboxamide (CAS No. 1448137.<0xE2><0x82>) represents a significant advancement in medicinal chemistry. Its unique structural features combined with promising biological activity make it a compelling candidate for further development into therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing complex diseases and improving patient outcomes.